Cas no 106011-53-4 (Pyrazine, 2-(4-butoxyphenyl)-5-chloro-)

• Product Name: Pyrazine, 2-(4-butoxyphenyl)-5-chloro-
• CAS No: 106011-53-4
• MF: C₁₄H₁₅ClN₂O
• MW: 262.734702348709
• CID: 1168483
• PubChem ID: 13827358
• Update Time: 2025-04-20

Pyrazine, 2-(4-butoxyphenyl)-5-chloro- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2-(4-butoxyphenyl)-5-chloro-
• 2-(4-butoxyphenyl)-5-chloropyrazine
• 106011-53-4
• DTXSID00550611

• Inchi： 1S/C14H15ClN2O/c1-2-3-8-18-12-6-4-11(5-7-12)13-9-17-14(15)10-16-13/h4-7,9-10H,2-3,8H2,1H3
• InChI Key： YTIUSLZDTOJYPV-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)C1C=CC(=CC=1)OCCCC

Computed Properties

• Exact Mass: 262.08745
• Monoisotopic Mass: 262.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35Ų

Experimental Properties

• PSA: 35.01
• LogP: 3.97590